Cas no 861135-53-7 (1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride)

1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride structure
861135-53-7 structure
Product Name:1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
CAS No:861135-53-7
MF:C8H14Cl2N2
MW:209.116159915924
MDL:MFCD29991816
CID:4661513
PubChem ID:68777253
Update Time:2025-09-28

1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
    • AT15800
    • 1-tert-butyl-4-(chloromethyl)pyrazole;hydrochloride
    • 1-t-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
    • 1-(TERT-BUTYL)-4-(CHLOROMETHYL)-1H-PYRAZOLE HCL
    • MDL： MFCD29991816
    • Inchi： 1S/C8H13ClN2.ClH/c1-8(2,3)11-6-7(4-9)5-10-11;/h5-6H,4H2,1-3H3;1H
    • InChI Key： NCYZDBVWNDYSFB-UHFFFAOYSA-N
    • SMILES： ClCC1C=NN(C=1)C(C)(C)C.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Topological Polar Surface Area: 17.8

1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:861135-53-7)1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
Order Number:A1056647
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:45
Price ($):651.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:861135-53-7)1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
A1056647
Purity:99%
Quantity:1g
Price ($):651.0
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